Cas no 25031-06-5 (Pivaloyloxymethyl 6-Aminopenicillanate Hydrochloride)

• Product Name: Pivaloyloxymethyl 6-Aminopenicillanate Hydrochloride
• CAS No: 25031-06-5
• MF: C₁₄H₂₃ClN₂O₅S
• MW: 366.860821962357
• CID: 282310
• Update Time: 2025-10-28

Pivaloyloxymethyl 6-Aminopenicillanate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-amino-3,3-dimethyl-7-oxo-, (2,2-dimethyl-1-oxopropoxy)methyl ester,monohydrochloride, [2S-(2a,5a,6b)]- (9CI)
• Pivaloyloxymethyl (2S-(2alpha,5alpha,6beta))-6-amino-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate monohydrochloride
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-amino-3,3-dimethyl-7-oxo-, (2,2-dimethyl-1-oxopropoxy)methyl ester,mono
• 2,2-Dimethylpropanoyloxymethyl (2S,5R,6R)-6-amino-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]hepta
• Pivaloyloxymethyl 6-Aminopenicillanate Hydrochloride

• Inchi： 1S/C14H22N2O5S.ClH/c1-13(2,3)12(19)21-6-20-11(18)8-14(4,5)22-10-7(15)9(17)16(8)10;/h7-8,10H,6,15H2,1-5H3;1H/t7-,8+,10-;/m1./s1
• InChI Key： CWYYGKKFQLPVMI-JUHCGIOYSA-N
• SMILES： Cl.S1C(C)(C)[C@H](C(=O)OCOC(C(C)(C)C)=O)N2C([C@H]([C@@H]12)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 514
• Topological Polar Surface Area: 124

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives